Cas no 15763-06-1 (1-Methyl Adenosine)

• Product Name: 1-Methyl Adenosine
• CAS No: 15763-06-1
• MF: C₁₁H₁₅N₅O₄
• MW: 281.267901659012
• MDL: MFCD00038421
• CID: 143280
• PubChem ID: 27476
• Update Time: 2025-10-29

1-Methyl Adenosine Chemical and Physical Properties

Names and Identifiers

• Adenosine, 1-methyl-
• 1-Methyl Adenosine
• 1-METHYL-ADENOSINE
• N1-methyladenosine
• 1-methyl-6,N6-didehydro-1,6-dihydro-adenosine
• 1-Methyladenosine
• N1-Methyl-D-adenosine
• Adenosine, N,6-didehydro-1,6-dihydro-1-methyl-
• GN7727
• Adenosine, 1-methyl- (VAN) (8CI)
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-imino-1-methyl-purin-9-yl)tetrahydrofuran-3,4-diol
• C02494
• Adenosine, N,6-didehydro-1,9-dihydro-1-methyl-
• Q161643
• Ad
• CHEBI:16020
• PD018070
• CHEMBL1866485
• SCHEMBL19553541
• MFCD00038421
• AC-32347
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-imino-1-methylpurin-9-yl)oxolane-3,4-diol
• N(1)-methyladenosine
• NCGC00163305-01
• H10051
• 15763-06-1
• 1-methyl Ado
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-imino-1-methyl-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diol
• HY-113081
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-imino-1-methyl-6,9-dihydro-1H-purin-9-yl)oxolane-3,4-diol
• NSC 92165
• GFYLSDSUCHVORB-IOSLPCCCSA-N
• AKOS030241121
• Adenosine, 1-methyl- (VAN)
• CS-0059513
• DTXSID30864632
• m1a

• MDL： MFCD00038421
• Inchi： 1S/C11H15N5O4/c1-15-3-14-10-6(9(15)12)13-4-16(10)11-8(19)7(18)5(2-17)20-11/h3-5,7-8,11-12,17-19H,2H2,1H3/t5-,7-,8-,11-/m1/s1
• InChI Key： GFYLSDSUCHVORB-IOSLPCCCSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=N)N(C)C=NC1=2)O)O

Computed Properties

• Exact Mass: 281.11200
• Monoisotopic Mass: 281.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 127

Experimental Properties

• Density: 1.88
• Boiling Point: 655.4°Cat760mmHg
• Flash Point: 350.2°C
• Refractive Index: 1.823
• PSA: 129.41000
• LogP: -2.03950

1-Methyl Adenosine Security Information

• Safety Instruction： 24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on 1-Methyl Adenosine

1-Methyl Adenosine (CAS No. 15763-06-1): A Comprehensive Guide to Its Properties and Applications

1-Methyl Adenosine (CAS No. 15763-06-1) is a naturally occurring modified nucleoside that plays a crucial role in RNA metabolism and cellular signaling. As a derivative of adenosine, this compound has garnered significant attention in biochemical and pharmaceutical research due to its unique properties and potential therapeutic applications. In this article, we delve into the molecular structure, biological significance, and cutting-edge applications of 1-Methyl Adenosine, while addressing frequently asked questions and trending topics in the field.

The chemical structure of 1-Methyl Adenosine features a methyl group attached to the N1 position of the adenine base, distinguishing it from its parent molecule, adenosine. This subtle modification significantly alters its biochemical behavior, making it a subject of intense study in epigenetics and RNA biology. Researchers have identified 1-Methyl Adenosine as a key player in post-transcriptional modifications, influencing gene expression and protein synthesis in various organisms.

Recent advancements in analytical techniques, such as mass spectrometry and next-generation sequencing, have enabled scientists to detect and quantify 1-Methyl Adenosine modifications with unprecedented precision. These breakthroughs have opened new avenues for understanding its role in cellular processes and disease mechanisms. Notably, the compound has been linked to important biological functions, including stress response, immune regulation, and neural development.

In the pharmaceutical industry, 1-Methyl Adenosine has emerged as a promising candidate for drug development. Its ability to modulate RNA function makes it particularly interesting for targeting diseases associated with aberrant gene expression. Current research explores its potential applications in cancer therapy, neurodegenerative disorders, and viral infections. The compound's unique properties also make it valuable for developing novel diagnostic tools and biomarkers.

The market for 1-Methyl Adenosine and related nucleoside derivatives has grown substantially in recent years, driven by increasing demand from research institutions and biotech companies. As scientists continue to unravel its biological significance, the compound's commercial value is expected to rise further. Quality standards and synthesis methods for 1-Methyl Adenosine have also improved, ensuring reliable supply for research and potential therapeutic applications.

Frequently asked questions about 1-Methyl Adenosine often revolve around its stability, solubility, and storage conditions. The compound typically exhibits good stability under proper storage conditions (-20°C in dry form) and is soluble in water and certain organic solvents. Researchers also commonly inquire about detection methods, with HPLC and LC-MS being the most widely used techniques for analysis and quantification.

Emerging trends in 1-Methyl Adenosine research include investigations into its role in epitranscriptomics - the study of chemical modifications to RNA and their effects on cellular function. This hot topic in molecular biology has positioned 1-Methyl Adenosine as a crucial molecule for understanding gene regulation beyond DNA sequences. Additionally, its potential as a therapeutic target for age-related diseases has attracted significant research interest.

From a technical perspective, the synthesis of 1-Methyl Adenosine has evolved to include both chemical and enzymatic methods. Recent developments in biocatalysis have enabled more efficient and environmentally friendly production processes. These advancements are particularly important as demand grows for high-purity 1-Methyl Adenosine in both research and potential clinical applications.

In conclusion, 1-Methyl Adenosine (CAS No. 15763-06-1) represents a fascinating molecule at the intersection of chemistry, biology, and medicine. Its diverse roles in cellular processes and potential therapeutic applications continue to drive research interest worldwide. As our understanding of RNA modifications expands, 1-Methyl Adenosine is likely to remain a key focus in the development of novel diagnostic and treatment strategies for various diseases.